2,5-dichloro-N-(2-morpholin-4-ylethyl)benzamide

• Molecular Formula: C13H16Cl2N2O2
• Molecular Weight: 303.18 g/mol
• IUPAC Name: 2,5-dichloro-N-(2-morpholin-4-ylethyl)benzamide
• InChI: InChI=1S/C13H16Cl2N2O2/c14-10-1-2-12(15)11(9-10)13(18)16-3-4-17-5-7-19-8-6-17/h1-2,9H,3-8H2,(H,16,18)
• InChI Key: LQMUIUYYANJRRA-UHFFFAOYSA-N
• SMILES: C1COCCN1CCNC(=O)C2=C(C=CC(=C2)Cl)Cl
• solubility: 41 [ug/mL]

Description

2,5-dichloro-N-(2-morpholin-4-ylethyl)benzamide, also known as DMEB, is a synthetic compound that has been widely used in scientific research. DMEB is a small molecule that can easily penetrate cell membranes and interact with various cellular components.

Mechanism of Action

The mechanism of action of 2,5-dichloro-N-(2-morpholin-4-ylethyl)benzamide is not fully understood. It has been suggested that 2,5-dichloro-N-(2-morpholin-4-ylethyl)benzamide can bind to the ATP-binding site of protein kinases, thereby inhibiting their activity. 2,5-dichloro-N-(2-morpholin-4-ylethyl)benzamide has been shown to selectively inhibit the activity of protein kinase CK2 by binding to its catalytic subunit.
Biochemical and Physiological Effects:
2,5-dichloro-N-(2-morpholin-4-ylethyl)benzamide has been shown to have various biochemical and physiological effects. It has been reported to induce apoptosis in cancer cells by activating the caspase cascade. 2,5-dichloro-N-(2-morpholin-4-ylethyl)benzamide has also been shown to inhibit angiogenesis, which is the formation of new blood vessels that are necessary for tumor growth. In addition, 2,5-dichloro-N-(2-morpholin-4-ylethyl)benzamide has been reported to have anti-inflammatory effects by inhibiting the production of inflammatory cytokines.

Advantages and Limitations for Lab Experiments

2,5-dichloro-N-(2-morpholin-4-ylethyl)benzamide has several advantages for lab experiments. It is a small molecule that can easily penetrate cell membranes and interact with various cellular components. 2,5-dichloro-N-(2-morpholin-4-ylethyl)benzamide is also relatively stable and can be stored for long periods of time. However, 2,5-dichloro-N-(2-morpholin-4-ylethyl)benzamide has some limitations as well. It is not very soluble in water, which can make it difficult to use in aqueous solutions. In addition, 2,5-dichloro-N-(2-morpholin-4-ylethyl)benzamide can have off-target effects on other protein kinases, which can complicate data interpretation.

Future Directions

There are several future directions for the use of 2,5-dichloro-N-(2-morpholin-4-ylethyl)benzamide in scientific research. One direction is to study the role of protein kinase CK2 in various cellular processes such as cell differentiation and DNA repair. Another direction is to investigate the potential of 2,5-dichloro-N-(2-morpholin-4-ylethyl)benzamide as a therapeutic agent for cancer and other diseases. Furthermore, the development of more selective inhibitors of protein kinase CK2 could help to elucidate its role in cellular signaling pathways.

Synthesis Methods

2,5-dichloro-N-(2-morpholin-4-ylethyl)benzamide can be synthesized by reacting 2,5-dichlorobenzoyl chloride with 2-(4-morpholinyl)ethylamine in the presence of a base such as triethylamine. The reaction is carried out in an organic solvent such as dichloromethane or chloroform. The product is purified by column chromatography or recrystallization.

Scientific Research Applications

2,5-dichloro-N-(2-morpholin-4-ylethyl)benzamide has been used in various scientific research studies. It has been shown to inhibit the growth of cancer cells in vitro and in vivo. 2,5-dichloro-N-(2-morpholin-4-ylethyl)benzamide has also been used as a tool to study the role of protein kinases in cellular signaling pathways. It has been reported that 2,5-dichloro-N-(2-morpholin-4-ylethyl)benzamide can selectively inhibit the activity of protein kinase CK2, which is involved in many cellular processes such as cell proliferation, apoptosis, and DNA repair.